Cas no 90648-76-3 (Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]-)

• Product Name: Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]-
• CAS No: 90648-76-3
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 815288
• PubChem ID: 255245
• Update Time: 2025-04-19

Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]-
• 4-(6-methylsulfonylpyrimidin-4-yl)morpholine
• 4-Morpholino-6-methylsulfonyl-pyrimidin
• DTXSID60292166
• 4-(6-(Methylsulfonyl)pyrimidin-4-yl)morpholine
• NSC80596
• NSC-80596
• 90648-76-3
• 4-[6-(methylsulfonyl)pyrimidin-4-yl]morpholine

• Inchi： 1S/C9H13N3O3S/c1-16(13,14)9-6-8(10-7-11-9)12-2-4-15-5-3-12/h6-7H,2-5H2,1H3
• InChI Key： DZMQOLAFFHUCCO-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC(=NC=N1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 243.06800
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.77000
• LogP: 0.86250